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Introduction to T100-Mut: A Novel Genetically
Encoded Calcium Indicator

T100-Mut is a novel, genetically encoded calcium indicator (GECI) designed for the sensitive
detection of intracellular calcium (Ca?*) dynamics in living cells.[1][2][3] As a genetically
encoded tool, T100-Mut can be expressed in specific cell types or subcellular compartments,
offering high specificity and enabling long-term, repeated measurements of Ca2* signaling in
vivo.[3][4] T100-Mut is engineered from a circularly permuted green fluorescent protein
(cpGFP) fused with a calmodulin (CaM) domain and the M13 peptide.[2] This design translates
Ca?* binding into a fluorescent signal, providing a powerful tool for researchers in
neuroscience, cell biology, and drug discovery to monitor neuronal activity, screen for
modulators of G-protein coupled receptors (GPCRSs), and investigate other Ca2z*-mediated
signaling pathways.[5]

Mechanism of Action

The fluorescence of T100-Mut is directly dependent on intracellular Ca2+ concentration. In its
baseline state, with low intracellular Ca2*, the cpGFP component of the T100-Mut protein
exhibits a low level of fluorescence. Upon neuronal firing or other cellular stimulation, there is
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an influx of Ca2* into the cytoplasm.[2][3] The binding of Ca?* ions to the calmodulin (CaM)
domain of the T100-Mut protein induces a conformational change.[2][6] This change brings the
CaM and M13 domains closer together, which in turn alters the chromophore environment
within the cpGFP and leads to a significant increase in its fluorescence intensity.[3] This
change in fluorescence can be monitored over time using standard fluorescence microscopy
techniques to provide a real-time readout of intracellular Ca2* dynamics.
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Mechanism of T100-Mut fluorescence upon calcium binding.

Applications

The ability of T100-Mut to provide a sensitive and specific readout of intracellular Ca2* makes it
a versatile tool for a wide range of applications:

e Neuroscience: T100-Mut can be used to monitor the activity of genetically defined neuronal
populations in real-time, providing insights into the function of neural circuits underlying
behavior.[2][3]

e Drug Discovery: High-throughput screening of compound libraries can be performed using
T100-Mut to identify novel agonists or antagonists of GPCRs and ion channels that
modulate intracellular Ca2* levels.[5]
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o Cardiomyocyte Research: T100-Mut can be employed to study Ca?* handling and signaling
in cardiomyocytes, offering a valuable tool for understanding cardiac physiology and disease.

» Glial Cell Research: As with other GECls, T100-Mut is suitable for investigating the complex
Caz* signaling in glial cells like astrocytes.[1]

Quantitative Data

The following table summarizes the key photophysical and biochemical properties of T100-Mut
in comparison to the widely used GECI, GCaMP6s, and the chemical Ca?* indicator, Fura-2
AM.

T100-Mut
Property . GCaMP6s Fura-2 AM
(Hypothetical)
Indicator Type Genetically Encoded Genetically Encoded Chemical
Excitation Wavelength
488 488 340/380
(nm)
Emission Wavelength
510 510 510
(nm)
Brightness (Quantum
_ 0.65 0.60 0.23 (Caz*-bound)
Yield)
Affinity (Kd for Ca2*) ~250 nM ~144 nM ~145 nM
Fold Change in ) )
>50-fold ~50-fold Ratiometric Change
Fluorescence
Kinetics (t_on for 20
~50 ms ~15 ms <1l ms
UM Caz*)
Kinetics (t_off from 20
~300 ms ~200 ms <l ms

UM Caz*)

Experimental Workflow
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The general workflow for a calcium imaging experiment using T100-Mut is outlined below. This
workflow can be adapted for various cell types and experimental questions.

(Cell Culture and PIatingD

Gransfection with T100-Mut Plasmica

Incubation for Protein Expression
(24-48 hours)

Live-Cell Imaging Setup

(Establish Baseline Fluorescenca

'

Cell Stimulation
(e.g., agonist addition)

Fluorescence Data Acquisition

Data Analysis and Quantification
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General workflow for a calcium imaging experiment using T100-Mut.
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Detailed Experimental Protocol: Monitoring GPCR
Activation in HEK293 Cells

This protocol provides a step-by-step guide for a calcium imaging assay to monitor the
activation of a Gag-coupled GPCR in HEK293 cells using T100-Mut.

Materials and Reagents:

o HEK293 cells

» Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
¢ T100-Mut plasmid DNA

o Transfection reagent (e.g., Lipofectamine 3000)

e Glass-bottom imaging dishes

» Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

¢ GPCR agonist of interest

e lonomycin (positive control)

o EGTA (negative control)[7]

e Fluorescence microscope equipped with a camera and appropriate filter sets (e.g.,
FITC/GFP)

Procedure:

e Cell Culture and Plating: a. Culture HEK293 cells in DMEM supplemented with 10% FBS at
37°C in a 5% COz: incubator. b. The day before transfection, seed the cells onto glass-bottom
imaging dishes at a density that will result in 70-80% confluency on the day of imaging.

» Transfection with T100-Mut Plasmid: a. On the day of transfection, prepare the DNA-
transfection reagent complexes according to the manufacturer's protocol. b. Gently add the
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complexes to the cells and incubate for 24-48 hours to allow for T100-Mut protein
expression.

o Preparation for Imaging: a. Before imaging, carefully wash the cells twice with pre-warmed
HBSS with 20 mM HEPES. b. Add fresh HBSS with 20 mM HEPES to the dish to maintain
cell viability during imaging.

o Live-Cell Imaging: a. Place the imaging dish on the stage of the fluorescence microscope. b.
Excite the T100-Mut expressing cells with a 488 nm light source and capture the emission at
~510 nm. c. Acquire baseline fluorescence images for 1-2 minutes to establish a stable
baseline.

o Cell Stimulation and Data Acquisition: a. To stimulate the cells, carefully add the GPCR
agonist of interest to the imaging dish at the desired final concentration. b. Immediately begin
acquiring a time-lapse series of images to capture the change in fluorescence intensity over
time. The acquisition rate will depend on the kinetics of the expected response. c. For a
positive control, at the end of the experiment, add ionomycin to elicit a maximal Ca2*
response.[7] d. For a negative control, in a separate experiment, pre-incubate cells with
EGTA to chelate extracellular calcium before adding the agonist.[7][8]

o Data Analysis: a. For each cell of interest, define a region of interest (ROI) and measure the
mean fluorescence intensity for each frame of the time-lapse series. b. Correct for
photobleaching if necessary. c. Normalize the fluorescence intensity data by dividing the
intensity at each time point (F) by the average baseline intensity (Fo). The resulting F/Fo ratio
represents the change in intracellular Ca2*. d. Plot the F/Fo ratio over time to visualize the
Caz* transient. e. Quantify key parameters of the Ca2* response, such as the peak
amplitude, time to peak, and duration.

Conclusion

T100-Mut represents a promising new tool for the study of intracellular Caz* signaling. Its
genetic encodability allows for targeted expression and long-term studies, making it a valuable
asset for researchers in a variety of fields.[3][4] The protocols and information provided in this
document are intended to serve as a guide for the successful implementation of T100-Mut in
your research.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12379129/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-using-t100-mut
https://www.benchchem.com/product/b12379129/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-using-t100-mut
https://www.bu.edu/flow-cytometry/files/2010/10/Calcium-Flux-Protocol.pdf
https://www.bu.edu/flow-cytometry/files/2010/10/Calcium-Flux-Protocol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8225975/
https://www.benchchem.com/product/b12379129/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-using-t100-mut
https://www.researchgate.net/publication/225095530_Imaging_Neuronal_Activity_with_Genetically_Encoded_Calcium_Indicators
https://experiments.springernature.com/articles/10.1007/978-1-62703-014-4_8
https://www.benchchem.com/product/b12379129/docs?utm_src=pdf-body#application-notes-and-protocols-for-calcium-imaging-assays-using-t100-mut
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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